Cas no 94192-17-3 (3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid structure
94192-17-3 structure
Product Name:3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
CAS No:94192-17-3
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD06408967
CID:810819
PubChem ID:3293456
Update Time:2025-04-19

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-5-propanoicacid, 3-(4-methylphenyl)-
    • 3-[3-(4-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]PROPANOIC ACID
    • 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-propanoic acid
    • 3-(p-tolyl-[1,2,4]oxadiazol-5-yl)-propionic acid
    • 3-(p-Tolyl-[1,2,4]oxadiazol-5-yl)-propionsaeure
    • 3-<(3-p-Tolyl)-1,2,4-oxadiazol-5-yl>propionic acid
    • EN300-14941
    • SCHEMBL1684613
    • 3-(3-p-Tolyl-1,2,4-oxadiazol-5-yl)propanoic acid
    • MFCD06408967
    • DTXSID40391141
    • 3-[3-(4-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]PROPANOICACID
    • 3-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)propanoicacid
    • 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid, AldrichCPR
    • SR-01000119134-1
    • AKOS000349165
    • 3-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)propanoic acid
    • A916754
    • CS-0199906
    • SR-01000119134
    • CHEMBL2442674
    • FT-0679011
    • AS-31853
    • 94192-17-3
    • 3-(3-P-TOLYL-[1,2,4]OXADIAZOL-5-YL)-PROPIONIC ACID
    • Z57674485
    • 3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
    • MDL： MFCD06408967
    • Inchi： 1S/C12H12N2O3/c1-8-2-4-9(5-3-8)12-13-10(17-14-12)6-7-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
    • InChI Key： DEEIJRMZDVOOAA-UHFFFAOYSA-N
    • SMILES： O1C(CCC(=O)O)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 232.08500
  • Monoisotopic Mass: 232.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 143-145 °C
  • Boiling Point: 437.8±55.0 °C at 760 mmHg
  • Flash Point: 218.6±31.5 °C
  • Refractive Index: 1.563
  • PSA: 76.22000
  • LogP: 2.06220
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Security Information

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M358570-25mg
3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid
 94192-17-3
25mg
 $ 50.00 2022-06-03
TRC
M358570-50mg
3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid
 94192-17-3
50mg
 $ 70.00 2022-06-03
TRC
M358570-250mg
3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid
 94192-17-3
250mg
 $ 230.00 2022-06-03
abcr
AB305804-250 mg
3-(3-p-Tolyl-[1,2,4]oxadiazol-5-yl)-propionic acid; .
 94192-17-3
250MG
 €181.00 2022-03-03
abcr
AB305804-1 g
3-(3-p-Tolyl-[1,2,4]oxadiazol-5-yl)-propionic acid; .
 94192-17-3
1 g
 €244.50 2023-07-19
abcr
AB305804-5 g
3-(3-p-Tolyl-[1,2,4]oxadiazol-5-yl)-propionic acid; .
 94192-17-3
5 g
 €712.00 2023-07-19
Chemenu
CM115328-1g
3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
 94192-17-3 95%
1g
 $296 2024-07-19
Enamine
EN300-14941-0.05g
3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
 94192-17-3 95%
0.05g
 $79.0 2023-08-31
Enamine
EN300-14941-0.1g
3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
 94192-17-3 95%
0.1g
 $118.0 2023-08-31
Enamine
EN300-14941-0.25g
3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
 94192-17-3 95%
0.25g
 $168.0 2023-08-31

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Related Literature

Related Categories

94192-17-3 (3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid) Related Products

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.